2-(5-Fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)-5-nitropyrimidine-4,6-diamine

• CAS No.: 1350653-25-6
• Molecular Formula: C17H12F2N8O2
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 2-[5-fluoro-1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridin-3-yl]-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C17H12F2N8O2/c18-9-5-10-12(16-23-14(20)13(27(28)29)15(21)24-16)25-26(17(10)22-6-9)7-8-3-1-2-4-11(8)19/h1-6H,7H2,(H4,20,21,23,24)
• InChI Key: UVLOQUNYRUZILK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C=C(C=N3)F)C(=N2)C4=NC(=C(C(=N4)N)[N+](=O)[O-])N)F

Description

2-(5-Fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)-5-nitropyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C17H12F2N8O2 and its molecular weight is 398.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 860 mg (2.32 mmol) of the compound from Example 6A were introduced into 1,4-dioxane (86 ml), and the reaction mixture was flushed with argon for 10 min. Then 3.51 ml (6.95 mmol) of hexabutylditin and 483 mg (2.55 mmol) of 2-chloro-5-nitropyrimidine-4,6-diamine (prepared by the method of Helvetica Chimica Acta (1951), 34, 835-40) were added. Subsequently 860 mg (0.744 mmol) of tetrakis(triphenylphosphine)palladium(0) were added and the reaction mixture was heated at reflux overnight. The mixture was then cooled to RT, water was added and the mixture was extracted twice with ethyl acetate. The collected organic phases were dried over sodium sulphate, filtered and concentrated. The residue was subjected to extractive stirring in ethyl acetate, and the solid was isolated by filtration and dried under high vacuum. This gave 355 mg (62% purity, 24% of theory) of the desired compound. The crude product was reacted without further purification.